Cas no 20634-12-2 (Tetraammineplatinum(II) nitrate)

• Product Name: Tetraammineplatinum(II) nitrate
• CAS No: 20634-12-2
• MF: H₁₂N₆O₆Pt
• MW: 387.209881782532
• MDL: MFCD00011624
• CID: 51598
• PubChem ID: 24871708
• Update Time: 2025-05-21

Tetraammineplatinum(II) nitrate Chemical and Physical Properties

Names and Identifiers

• Tetraammineplatinum(II) nitrate
• Platinum(II) tetraammine nitrate
• Tetrammineplatinum (II) nitrate
• Tetraammineplatinumnitrate
• Platinumtetraaminnenitrate
• Tetraamineplatinum(II) nitrate
• Tetraammineplatinum(II) nitrate solution
• Tetraammineplatinum dinitrate
• azane,platinum(2+),dinitrate
• Dihydrogen Hexabromo Iridate (IV) Hydrate
• EINECS 243-929-9
• POBN
• DTXSID10174665
• AKOS015901485
• MFCD00011624
• Tetraammineplatinum(II)nitrate
• Tetraammineplatinumdinitrate( cento)
• Q28659022
• Platinum(II) tetraammine nitrate; Tetrammineplatinum (II) nitrate; Tetraammineplatinumnitrate; Platinumtetraaminnenitrate; Tetraamineplatinum(II) nitrate
• Tetraammineplatinum(II) nitrate, 99%
• AKOS016005083
• RBAKORNXYLGSJB-UHFFFAOYSA-N
• A879524
• 20634-12-2
• DTXCID6097156

• MDL： MFCD00011624
• Inchi： 1S/2NO3.4H3N.Pt/c2*2-1(3)4;;;;;/h;;4*1H3;/q2*-1;;;;;+2
• InChI Key： RBAKORNXYLGSJB-UHFFFAOYSA-N
• SMILES： [Pt+2].[O-][N+](=O)[O-].[O-][N+](=O)[O-].N.N.N.N

Computed Properties

• Exact Mass: 387.04700
• Monoisotopic Mass: 387.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.05
• Melting Point: 262 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in water.
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 150.72000
• LogP: 1.86130
• Solubility: Not determined
• Vapor Pressure: No data available

Tetraammineplatinum(II) nitrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272-H315-H317-H319-H335
• Warning Statement： P220-P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 5-8-36/37/38-43
• Safety Instruction： S15-S26-S27-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：5.1
• Risk Phrases：R5; R8; R36/37/38; R43
• Packing Group：III
• Safety Term：5.1
• HazardClass：5.1
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal nitrates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tetraammineplatinum(II) nitrate

Tetraammineplatinum(II) Nitrate: A Comprehensive Overview

Tetraammineplatinum(II) nitrate, also known as [Pt(NH3)4](NO3)2, is a coordination compound with the CAS number 20634-12-2. This compound has garnered significant attention in the fields of chemistry, materials science, and pharmacology due to its unique properties and versatile applications. The Tetraammineplatinum(II) nitrate structure consists of a platinum(II) ion coordinated by four ammonia molecules and two nitrate ions, making it a stable and water-soluble complex. Its chemical formula is [Pt(NH3)4](NO3)2, and it exists as a yellow crystalline solid under standard conditions.

The synthesis of Tetraammineplatinum(II) nitrate typically involves the reaction of platinum(II) salts with ammonia in an aqueous medium. This process is well-documented in the literature and has been optimized for scalability and purity. Recent studies have explored alternative synthesis methods, including microwave-assisted synthesis and green chemistry approaches, to enhance efficiency and reduce environmental impact. These advancements highlight the compound's adaptability in modern chemical manufacturing.

One of the most notable applications of Tetraammineplatinum(II) nitrate is in the field of anticancer drug development. The compound serves as a precursor for cisplatin, a widely used chemotherapy agent. Cisplatin's efficacy in treating various cancers has been well-established, but researchers are continually exploring ways to improve its delivery and reduce side effects. Recent studies have focused on using Tetraammineplatinum(II) nitrate as a building block for more advanced platinum-based drugs with enhanced targeting capabilities.

Beyond its role in pharmaceuticals, Tetraammineplatinum(II) nitrate has found applications in catalysis and materials science. The compound exhibits catalytic activity in various organic transformations, including hydrogenation and oxidation reactions. Recent research has demonstrated its potential as a catalyst for the production of biofuels and other sustainable chemicals. Additionally, its ability to form stable complexes with other metal ions makes it a valuable precursor for creating novel materials with tailored electronic properties.

The optical properties of Tetraammineplatinum(II) nitrate have also been explored for applications in sensing and imaging technologies. The compound's ability to absorb specific wavelengths of light makes it a candidate for use in optical sensors and biosensors. Recent studies have investigated its potential in detecting heavy metal ions and other environmental contaminants, highlighting its versatility across multiple disciplines.

In terms of environmental considerations, the handling and disposal of Tetraammineplatinum(II) nitrate require careful attention due to its metal content. Researchers are actively exploring methods to minimize waste generation during its synthesis and application. Green chemistry principles are being integrated into these processes to ensure sustainability without compromising performance.

Overall, Tetraammineplatinum(II) nitrate remains a cornerstone compound in modern chemistry, offering a wide range of applications across diverse fields. Its continued relevance is driven by ongoing research into its properties, synthesis methods, and potential uses. As scientific understanding evolves, this compound is poised to play an even greater role in advancing technology and improving human health.